Cas no 1227574-99-3 (2-fluoro-5-(trifluoromethyl)isonicotinic acid)

2-Fluoro-5-(trifluoromethyl)isonicotinic acid is a fluorinated derivative of isonicotinic acid, characterized by its trifluoromethyl and fluorine substituents on the pyridine ring. This compound is valued in pharmaceutical and agrochemical research for its unique electronic and steric properties, which enhance reactivity and binding affinity in target molecules. The presence of fluorine atoms improves metabolic stability and lipophilicity, making it a useful intermediate in the synthesis of bioactive compounds. Its structural features also facilitate applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

2-fluoro-5-(trifluoromethyl)isonicotinic acid structure

1227574-99-3 structure

Product Name:2-fluoro-5-(trifluoromethyl)isonicotinic acid

CAS No:1227574-99-3

MF:C₇H₃F₄NO₂

MW:209.098

MDL:MFCD16611302

CID:4554070

PubChem ID:118704315

Update Time:2025-10-23

2-fluoro-5-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-5-(trifluoromethyl)isonicotinic acid
- AKOS027423476
- 2-Fluoro-5-(trifluoromethyl)-4-pyridinecarboxylic acid
- 2-fluoro-5-(trifluoromethyl)isonicotinicacid
- AS-66667
- CS-0157309
- MFCD16611302
- 2-fluoro-5-(trifluoromethyl)pyridine-4-carboxylic acid
- DTXSID601209998
- 1227574-99-3
- FD10646
- MDL： MFCD16611302
- Inchi： InChI=1S/C7H3F4NO2/c8-5-1-3(6(13)14)4(2-12-5)7(9,10)11/h1-2H,(H,13,14)
- InChI Key： BDDFVXARBRBJDB-UHFFFAOYSA-N
- SMILES： C1=C(C(=CN=C1F)C(F)(F)F)C(=O)O

Computed Properties

Exact Mass: 209.00999099g/mol
Monoisotopic Mass: 209.00999099g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 50.2Å²

2-fluoro-5-(trifluoromethyl)isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023026441-250mg	2-Fluoro-5-(trifluoromethyl)isonicotinic acid	1227574-99-3	97%	250mg	$727.60	2023-09-03
Alichem	A023026441-500mg	2-Fluoro-5-(trifluoromethyl)isonicotinic acid	1227574-99-3	97%	500mg	$980.00	2023-09-03
Alichem	A023026441-1g	2-Fluoro-5-(trifluoromethyl)isonicotinic acid	1227574-99-3	97%	1g	$1629.60	2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KW789-200mg	2-fluoro-5-(trifluoromethyl)isonicotinic acid	1227574-99-3	97%	200mg	1433.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KW789-50mg	2-fluoro-5-(trifluoromethyl)isonicotinic acid	1227574-99-3	97%	50mg	572.0CNY	2021-07-15
Chemenu	CM489727-100mg	2-Fluoro-5-(trifluoromethyl)isonicotinic acid	1227574-99-3	97%	100mg	$127	2022-06-13
Chemenu	CM489727-250mg	2-Fluoro-5-(trifluoromethyl)isonicotinic acid	1227574-99-3	97%	250mg	$220	2022-06-13
Chemenu	CM489727-1g	2-Fluoro-5-(trifluoromethyl)isonicotinic acid	1227574-99-3	97%	1g	$606	2022-06-13
abcr	AB483378-	2-Fluoro-5-(trifluoromethyl)isonicotinic acid; .	1227574-99-3			€394.30	2022-06-09
abcr	AB483378-250 mg	2-Fluoro-5-(trifluoromethyl)isonicotinic acid; .	1227574-99-3		250MG	€972.50	2022-06-09